Cas no 2185590-62-7 (Benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate)

• Product Name: Benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate
• CAS No: 2185590-62-7
• MF: C₂₂H₂₂N₄O₄
• MW: 406.434484958649
• CID: 5337669
• Update Time: 2025-07-24

Benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate
• benzyl N-{2-oxo-2-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethyl}carbamate
• benzyl N-[2-oxo-2-(3-quinoxalin-2-yloxypyrrolidin-1-yl)ethyl]carbamate
• Benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate

• Inchi： 1S/C22H22N4O4/c27-21(13-24-22(28)29-15-16-6-2-1-3-7-16)26-11-10-17(14-26)30-20-12-23-18-8-4-5-9-19(18)25-20/h1-9,12,17H,10-11,13-15H2,(H,24,28)
• InChI Key： IYYOHMPVHXZCCY-UHFFFAOYSA-N
• SMILES： O(C1C=NC2C=CC=CC=2N=1)C1CN(C(CNC(=O)OCC2C=CC=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 584
• XLogP3: 2.5
• Topological Polar Surface Area: 93.6

Additional information on Benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate

Introduction to Benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate (CAS No. 2185590-62-7)

Benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate, identified by its CAS number 2185590-62-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents. The structure of this compound is characterized by its intricate connectivity, featuring a benzyl group, a carbamate moiety, and a pyrrolidine ring linked to a quinoxaline moiety. Such structural features often contribute to unique pharmacological properties, which are explored in various research endeavors.

The< strong>benzyl group in the molecular structure of Benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate plays a crucial role in determining its chemical reactivity and interaction with biological targets. Benzyl groups are commonly found in pharmaceutical compounds due to their ability to enhance solubility and stability. In this context, the benzyl moiety in our compound likely contributes to its overall pharmacokinetic profile, influencing how it is absorbed, distributed, metabolized, and excreted in the body.

The< strong>carbamate functional group is another key feature of this compound, known for its involvement in various biological processes. Carbamate derivatives have been extensively studied for their potential as bioactive molecules, often exhibiting inhibitory effects on enzymes and receptors. The presence of a carbamate group in Benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate suggests that it may interact with specific biological targets, potentially leading to therapeutic effects. This has prompted researchers to investigate its potential applications in drug development.

The core structure of this compound includes a< strong>pyrrolidine ring and a< strong>quinoxaline moiety, both of which are well-known for their biological significance. Pyrrolidine derivatives are frequently encountered in pharmaceuticals due to their ability to mimic natural biomolecules and interact with biological systems. Quinoxalines, on the other hand, have been reported to possess diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The combination of these two heterocyclic systems in Benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate likely contributes to its unique pharmacological profile.

Recent advancements in medicinal chemistry have highlighted the importance of multicomponent reactions in the synthesis of complex molecules like Benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate. These reactions allow for the efficient construction of intricate structures with minimal synthetic steps, thereby reducing costs and improving yields. The synthesis of this compound likely involves such multicomponent strategies, leveraging the reactivity of the various functional groups present.

In terms of biological activity, Benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate has been studied for its potential therapeutic applications. Research has shown that compounds with similar structural features may exhibit inhibitory effects on certain enzymes and receptors involved in various disease pathways. For instance, studies have suggested that pyrrolidine derivatives can modulate enzyme activity related to inflammation and pain signaling. Similarly, quinoxaline-based compounds have been explored for their potential anticancer properties. The combined effects of these structural elements make Benzyl (2-oxo-2-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)ethyl)carbamate a promising candidate for further investigation.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro studies have demonstrated that Benzyl (2 oxo 22 oxo 22 oxo 22 oxo ) carbamate exhibits significant inhibitory activity against certain target enzymes. This suggests that it may be effective in modulating pathways associated with diseases such as cancer and inflammation. Additionally, preliminary animal studies have shown that this compound can exhibit desirable pharmacokinetic properties, including good oral bioavailability and tissue distribution.

The development of novel drug candidates like Benzyl ( 22 oxo ) carbamate relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools allow researchers to predict the binding affinity and interactions between a compound and its biological target(s). By leveraging these technologies, scientists can optimize the structure of the compound to enhance its potency and selectivity. This approach has been instrumental in the design and synthesis of many successful drugs over the years.

The future prospects for Benzyl ( 22 oxo ) carbamate are promising, with ongoing research aimed at further elucidating its mechanism of action and exploring new therapeutic applications. As our understanding of disease pathways continues to grow, compounds like this one may find utility in treating a wide range of conditions. Additionally, advancements in synthetic methodologies may enable the production of analogs with improved properties.

In conclusion, Benzyl ( 22 oxo ) carbamate is a fascinating compound with significant potential in pharmaceutical research. Its intricate structure, characterized by functional groups such as benzyl,< strong> carbamate,< strong> pyrrolidine,and quinoxaline,makes it an attractive candidate for further study. With continued research efforts focused on understanding its biological activity and optimizing its pharmacological properties,Benzyl ( 22 oxo ) carbamate holds promise as a valuable addition to the arsenal of therapeutic agents available today.